Cas no 2138531-03-8 (1-(azetidin-3-yl)-N-(2-methylpiperidin-3-yl)methyl-1H-pyrazol-5-amine)

• Product Name: 1-(azetidin-3-yl)-N-(2-methylpiperidin-3-yl)methyl-1H-pyrazol-5-amine
• CAS No: 2138531-03-8
• MF: C₁₃H₂₃N₅
• MW: 249.355221986771
• CID: 6389464
• PubChem ID: 165952610
• Update Time: 2025-07-02

1-(azetidin-3-yl)-N-(2-methylpiperidin-3-yl)methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(azetidin-3-yl)-N-(2-methylpiperidin-3-yl)methyl-1H-pyrazol-5-amine
• EN300-1131143
• 1-(azetidin-3-yl)-N-[(2-methylpiperidin-3-yl)methyl]-1H-pyrazol-5-amine
• 2138531-03-8

• Inchi： 1S/C13H23N5/c1-10-11(3-2-5-15-10)7-16-13-4-6-17-18(13)12-8-14-9-12/h4,6,10-12,14-16H,2-3,5,7-9H2,1H3
• InChI Key： FJLKFHSAHBFJJI-UHFFFAOYSA-N
• SMILES： N1CCCC(CNC2=CC=NN2C2CNC2)C1C

Computed Properties

• Exact Mass: 249.19534575g/mol
• Monoisotopic Mass: 249.19534575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.9Ų

Additional information on 1-(azetidin-3-yl)-N-(2-methylpiperidin-3-yl)methyl-1H-pyrazol-5-amine

Comprehensive Overview of 1-(azetidin-3-yl)-N-(2-methylpiperidin-3-yl)methyl-1H-pyrazol-5-amine (CAS No. 2138531-03-8)

The compound 1-(azetidin-3-yl)-N-(2-methylpiperidin-3-yl)methyl-1H-pyrazol-5-amine (CAS No. 2138531-03-8) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its intricate architecture, featuring both azetidine and piperidine moieties, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its ability to interact with diverse biological targets.

In recent years, the demand for novel heterocyclic compounds like 1-(azetidin-3-yl)-N-(2-methylpiperidin-3-yl)methyl-1H-pyrazol-5-amine has surged, driven by the need for more effective and selective drugs. This compound's pyrazole core is a common scaffold in many FDA-approved drugs, underscoring its pharmacological relevance. Its CAS No. 2138531-03-8 is frequently searched in academic and industrial databases, reflecting its growing importance in structure-activity relationship (SAR) studies.

One of the most intriguing aspects of this compound is its potential application in neurodegenerative diseases. With the rising global prevalence of conditions like Alzheimer's and Parkinson's, scientists are exploring its blood-brain barrier (BBB) permeability and neuroprotective effects. The azetidine ring, known for its conformational rigidity, may enhance binding affinity to neuronal targets, while the methylpiperidine group could improve metabolic stability.

From a synthetic chemistry perspective, 1-(azetidin-3-yl)-N-(2-methylpiperidin-3-yl)methyl-1H-pyrazol-5-amine presents exciting challenges. Its multi-step synthesis often involves Pd-catalyzed cross-coupling and reductive amination, techniques that are widely discussed in organic chemistry forums. The compound's logP and pKa values are also critical parameters for researchers optimizing its drug-likeness and bioavailability.

In the context of precision medicine, this compound's versatility is noteworthy. Its molecular docking profiles suggest potential interactions with cancer-related proteins, sparking interest in oncology research. Additionally, its amine functionality allows for straightforward derivatization, enabling the creation of libraries for high-throughput screening (HTS) campaigns.

The pharmacokinetic properties of 1-(azetidin-3-yl)-N-(2-methylpiperidin-3-yl)methyl-1H-pyrazol-5-amine are another area of active investigation. Recent studies focus on its CYP450 metabolism and plasma protein binding, which are crucial for predicting in vivo behavior. These studies often leverage LC-MS and NMR spectroscopy, techniques frequently searched by analytical chemists.

As the pharmaceutical industry shifts toward fragment-based drug design, the pyrazol-5-amine core of this compound offers a valuable starting point. Its hydrogen bond donor/acceptor capacity aligns well with modern lead optimization strategies. Moreover, its chiral centers present opportunities for exploring enantioselective synthesis, a hot topic in asymmetric catalysis.

Environmental and green chemistry considerations are also relevant for CAS No. 2138531-03-8. Researchers are developing solvent-free or water-mediated routes to synthesize such compounds, addressing the growing demand for sustainable pharmaceutical manufacturing. These efforts often intersect with flow chemistry innovations, another trending search term in chemical engineering.

In conclusion, 1-(azetidin-3-yl)-N-(2-methylpiperidin-3-yl)methyl-1H-pyrazol-5-amine represents a fascinating case study in modern drug discovery. Its multifunctional design bridges several disciplines, from computational chemistry to formulation science. As research continues, this compound may unlock new therapeutic paradigms, particularly in areas like immuno-oncology and central nervous system (CNS) disorders, where unmet medical needs remain high.